Cas no 451504-25-9 (N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide)

• Product Name: N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide
• CAS No: 451504-25-9
• MF: C₂₁H₁₈BrFN₂O₃S
• MW: 477.346626758575
• CID: 6301100
• PubChem ID: 3404121
• Update Time: 2025-07-18

N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide
• F0917-0903
• N-(4-bromophenyl)-4-fluoro-3-[(4-methylphenyl)methylsulfamoyl]benzamide
• N-(4-bromophenyl)-4-fluoro-3-(N-(4-methylbenzyl)sulfamoyl)benzamide
• 451504-25-9
• N-(4-bromophenyl)-4-fluoro-3-{[(4-methylphenyl)methyl]sulfamoyl}benzamide
• AKOS024602017
• Oprea1_433631
• ChemDiv1_015730
• SR-01000577909
• SR-01000577909-1
• HMS631K22

• Inchi： 1S/C21H18BrFN2O3S/c1-14-2-4-15(5-3-14)13-24-29(27,28)20-12-16(6-11-19(20)23)21(26)25-18-9-7-17(22)8-10-18/h2-12,24H,13H2,1H3,(H,25,26)
• InChI Key： QFWZVTMLVSWWIG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1=CC=C(C(=C1)S(NCC1C=CC(C)=CC=1)(=O)=O)F)=O

Computed Properties

• Exact Mass: 476.02055g/mol
• Monoisotopic Mass: 476.02055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide

Comprehensive Overview of N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide (CAS No. 451504-25-9)

N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide (CAS No. 451504-25-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and benzamide functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a bromophenyl moiety with a fluorinated benzamide backbone, offering intriguing possibilities for modulating biological activity.

The compound's CAS No. 451504-25-9 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its long chemical name reflects the complexity of its structure, which includes a 4-bromophenyl group attached to a 4-fluoro-3-sulfamoylbenzamide core. This structural arrangement is often associated with bioactive properties, making it a subject of interest in medicinal chemistry and targeted therapy research.

In recent years, the scientific community has shown growing interest in sulfonamide derivatives due to their versatility in drug design. N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide exemplifies this trend, as its sulfamoyl group can interact with various biological targets, including enzymes and receptors. This has led to investigations into its potential role in cancer research, anti-inflammatory applications, and central nervous system (CNS) disorders. The presence of both fluorine and bromine atoms further enhances its reactivity and binding affinity, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of CAS No. 451504-25-9 involves multi-step organic reactions, often starting with the functionalization of benzamide precursors. The incorporation of the 4-methylphenylmethylsulfamoyl group requires careful optimization to ensure high yield and purity. Researchers frequently employ NMR spectroscopy, mass spectrometry, and HPLC to characterize the compound, ensuring its suitability for further biological testing. The compound's solubility and stability under physiological conditions are also critical factors in its evaluation.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide?" While definitive clinical applications are still under investigation, preliminary studies suggest its relevance in kinase inhibition and signal transduction modulation. The fluorine atom in its structure is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability and membrane permeability, traits highly sought after in drug development.

Another hot topic in the context of CAS No. 451504-25-9 is its role in computational chemistry and molecular docking studies. Advanced in silico techniques are being used to predict its interactions with proteins and other biomolecules, accelerating the discovery of potential drug candidates. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are also areas of active research, as they determine its viability as a therapeutic agent.

In summary, N-(4-bromophenyl)-4-fluoro-3-{(4-methylphenyl)methylsulfamoyl}benzamide (CAS No. 451504-25-9) represents a fascinating example of modern chemical innovation. Its intricate structure and potential biological activities make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound may unlock new avenues in personalized medicine and targeted drug delivery, addressing some of the most pressing challenges in healthcare today.